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For Researchers, Scientists, and Formulation Professionals

These application notes provide a comprehensive overview of the use of Diethylene Glycol
Dibenzoate (DEGDB) as a primary plasticizer in the formulation of water-based adhesives and

sealants. Detailed experimental protocols for performance evaluation are also included.

Introduction to Diethylene Glycol Dibenzoate
(DEGDB)
Diethylene Glycol Dibenzoate (CAS No. 120-55-8) is a high-solvating, non-phthalate

plasticizer widely utilized in aqueous adhesive and sealant formulations.[1] As a benzoate

ester, it is a clear, colorless to pale yellow liquid with low volatility and a mild odor.[1][2] DEGDB

is highly compatible with a range of polar polymers, including polyvinyl acetate (PVAc), vinyl

acetate-ethylene (VAE) copolymers, and acrylic emulsions, making it a versatile choice for

formulators.

The primary functions of DEGDB in water-based systems are to increase flexibility, improve

adhesion to various substrates, enhance tack, and extend the open time of the formulation.[1]

[2][3] It acts as an effective coalescing agent, aiding in the formation of a continuous and

durable film. Due to growing health and environmental concerns, DEGDB and other dibenzoate

plasticizers are increasingly used as alternatives to traditional phthalate plasticizers.
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Mechanism of Action: Plasticization
In a water-based polymer dispersion, the polymer particles are suspended in water. Upon

drying, these particles come closer together and coalesce to form a continuous film. DEGDB,

as a plasticizer, facilitates this process. Its molecules position themselves between the long

polymer chains, disrupting the intermolecular forces and increasing the free volume. This

separation of polymer chains allows them to move more freely, which imparts flexibility to the

dried adhesive or sealant film and lowers its glass transition temperature (Tg).
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Caption: Mechanism of Plasticization by DEGDB.
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Formulation Guidelines
DEGDB is typically incorporated into water-based adhesive and sealant formulations at levels

ranging from 3% to 15% by weight of the total formulation, although the optimal concentration

depends on the specific polymer system and desired performance characteristics. It can be

added directly to the polymer emulsion under agitation.

Example Formulations
The following tables provide example starting point formulations for a VAE-based wood

adhesive and an acrylic-based sealant.

Table 1: Example Formulation of a VAE Wood Adhesive

Component Function Weight Percentage (%)

VAE Copolymer Emulsion

(60% solids)
Binder 60.0 - 70.0

Diethylene Glycol Dibenzoate

(DEGDB)
Plasticizer 5.0 - 10.0

Polyvinyl Alcohol (PVOH) Protective Colloid / Thickener 2.0 - 5.0

Defoamer Processing Aid 0.1 - 0.5

Biocide Preservative 0.1 - 0.3

Water Diluent To 100

Table 2: Example Formulation of a Water-Based Acrylic Sealant
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Component Function Weight Percentage (%)

Acrylic Emulsion (55% solids) Binder 50.0 - 60.0

Diethylene Glycol Dibenzoate

(DEGDB)
Plasticizer 8.0 - 15.0

Calcium Carbonate Filler 20.0 - 30.0

Titanium Dioxide Pigment 1.0 - 5.0

Thickener (e.g., HEC) Rheology Modifier 0.5 - 1.5

Dispersant Wetting Agent 0.2 - 0.6

Defoamer Processing Aid 0.1 - 0.5

Biocide Preservative 0.1 - 0.3

Water Diluent To 100

Formulation Workflow
The following diagram illustrates a typical workflow for the formulation of a water-based

adhesive or sealant containing DEGDB.
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Caption: General Formulation Workflow.
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Performance Data
The addition of DEGDB significantly impacts the physical properties of water-based adhesives

and sealants. The following tables summarize the expected quantitative effects based on

typical formulation adjustments.

Table 3: Effect of DEGDB Concentration on Adhesive Properties

Property Test Method
0% DEGDB
(Control)

5% DEGDB 10% DEGDB

Viscosity (cP) at

25°C

Brookfield RVT,

Spindle #4, 20

rpm

3000 - 4000 3500 - 4500 4000 - 5500

Open Time

(minutes)

Manual Film

Touch Test
5 - 8 8 - 12 12 - 18

Set Time

(minutes)

Manual Bond

Test
15 - 20 20 - 25 25 - 35

Glass Transition

Temp. (Tg), °C
DSC 25 15 5

180° Peel

Adhesion

(N/25mm)

ASTM D3330 8.0 12.0 15.0

Note: These values are representative and will vary depending on the specific polymer and

other formulation components.

Experimental Protocols
To evaluate the performance of formulations containing DEGDB, a series of standardized tests

should be conducted.

Sample Preparation
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Prepare a series of adhesive or sealant formulations with varying concentrations of DEGDB

(e.g., 0%, 5%, 10%, 15% by weight).

Ensure all other components are kept at constant concentrations.

Allow the formulations to equilibrate for 24 hours at standard conditions (23 ± 2°C and 50 ±

5% relative humidity) before testing.

Test Methods
The following diagram outlines the workflow for testing the key performance properties of the

prepared formulations.
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Caption: Experimental Testing Workflow.

Detailed Protocols
A. Viscosity Measurement

Apparatus: Brookfield RVT Viscometer or equivalent.
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Procedure:

Equilibrate the adhesive sample to 25°C.

Select an appropriate spindle and speed to obtain a torque reading between 20% and

80%.

Lower the spindle into the center of the sample to the immersion mark.

Allow the spindle to rotate for 60 seconds before taking a reading.

Record the viscosity in centipoise (cP).

B. 180° Peel Adhesion (ASTM D3330/D903)[4][5][6]

Apparatus: Tensile testing machine with a 180° peel fixture.

Procedure:

Apply a uniform film of adhesive to a flexible substrate (e.g., canvas or polyester film).

Bond the coated substrate to a rigid panel (e.g., stainless steel or glass).

Use a standardized roller to ensure consistent pressure application.[4]

Allow the bond to dwell for a specified time (e.g., 24 hours).

Clamp the free end of the flexible substrate in the upper jaw and the rigid panel in the

lower jaw of the tensile tester.

Peel the flexible substrate from the rigid panel at a constant speed (e.g., 300 mm/min) at a

180° angle.[4]

Record the average force required to peel the substrate over a defined distance.

Report the peel adhesion in Newtons per 25 mm (N/25mm) or pounds per inch (pli).

C. Loop Tack (ASTM D6195)[7]
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Apparatus: Loop tack tester.

Procedure:

Prepare a 25 mm x 125 mm strip of adhesive film on a flexible backing.

Form the strip into a loop with the adhesive side facing out.

Clamp the ends of the loop in the upper jaw of the tester.

Bring the loop into contact with a horizontal test surface (e.g., glass) at a controlled speed.

Immediately after full contact, reverse the direction of the jaw at the same speed.

Record the maximum force required to separate the loop from the test surface.

Report the loop tack in Newtons (N).

D. Open Time

Procedure:

Apply a thin, uniform film of adhesive to a substrate.

Start a timer.

At regular intervals (e.g., every minute), bring a second substrate into contact with the

adhesive film with light pressure.

Immediately separate the substrates.

The open time is the maximum time after application at which the adhesive film is still able

to wet the second substrate and form a bond.

Conclusion
Diethylene Glycol Dibenzoate is a highly effective, non-phthalate plasticizer for water-based

adhesives and sealants. Its inclusion in formulations based on VAE, acrylic, and other polar

polymers can significantly enhance flexibility, tack, and adhesion.[3][8] The optimal loading
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level of DEGDB should be determined through systematic experimentation, using standardized

test methods to evaluate its impact on key performance properties. The protocols and

guidelines presented in this document provide a solid framework for researchers and

formulators to effectively utilize DEGDB in developing high-performance, environmentally

friendly adhesive and sealant products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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